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Compound of Interest

Compound Name: (S)-chroman-4-amine

Cat. No.: B071886 Get Quote

For Researchers, Scientists, and Drug Development Professionals

(S)-Chroman-4-amine and its hydrochloride salt are compounds of interest in medicinal

chemistry and drug discovery, valued for their rigid, chiral scaffold. This guide provides a

detailed overview of the essential safety precautions, handling procedures, and available

toxicological information to ensure the safe and effective use of this compound in a laboratory

setting.

While specific quantitative toxicological data such as LD50 and LC50 values for (S)-chroman-
4-amine are not readily available in the public domain, the safety data for the closely related

(S)-chroman-4-amine hydrochloride provides a strong basis for its handling and safety

protocols. The information presented herein is primarily derived from safety data sheets (SDS)

for the hydrochloride salt.

Hazard Identification and Classification
(S)-Chroman-4-amine hydrochloride is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). It is crucial to

understand these hazards to implement appropriate safety measures.

Table 1: GHS Classification for (S)-Chroman-4-amine Hydrochloride[1]
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Signal Word: Warning[2][3][4]

Hazard Pictogram:

alt text

Physicochemical Properties
Detailed physicochemical data for (S)-chroman-4-amine is limited. The following information is

for the hydrochloride salt.

Table 2: Physicochemical Properties of (S)-Chroman-4-amine Hydrochloride

Property Value Source

CAS Number 1035093-81-2 [1][2][3][5]

Molecular Formula C₉H₁₂ClNO [1][5]

Molecular Weight 185.65 g/mol [1][5]

Appearance Off-white solid [2]

Purity ≥98.0% [2]
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Proper handling and storage procedures are paramount to minimize exposure and ensure the

stability of the compound.

Handling
Engineering Controls: Handle (S)-chroman-4-amine in a well-ventilated area, preferably

within a certified chemical fume hood to minimize inhalation of dust or vapors.[1] Ensure that

an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE): A comprehensive PPE strategy is the primary defense

against exposure.

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Equipment
Purpose and
Recommendations

Eye and Face
Chemical splash goggles and

face shield

Protects against splashes and

dust. Use equipment tested

and approved under

appropriate government

standards such as NIOSH

(US) or EN 166 (EU).[1]

Hand
Chemical-resistant gloves

(e.g., nitrile, neoprene)

Prevents skin contact. Gloves

must be inspected before use.

Use proper glove removal

technique to avoid skin

contact. Dispose of

contaminated gloves after use.

[1]

Body Flame-resistant laboratory coat
Protects skin and personal

clothing from contamination.

Respiratory

NIOSH-approved respirator

with appropriate cartridges

(e.g., for organic vapors and

particulates)

Required when working

outside of a fume hood or

when engineering controls are

insufficient. For nuisance

exposures, a P95 (US) or P1

(EU) particle respirator may be

used. For higher-level

protection, use OV/AG/P99

(US) or ABEK-P2 (EU)

respirator cartridges.[1]

Foot
Closed-toe, chemical-resistant

shoes
Protects feet from spills.

Hygiene Practices: Avoid contact with skin, eyes, and clothing. Do not breathe dust. Wash

hands thoroughly after handling and before breaks. Do not eat, drink, or smoke in the

laboratory.
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Storage
Conditions: Store in a tightly closed container in a dry and well-ventilated place.[1]

Temperature: Recommended storage is at 2-8°C.[2][5]

Atmosphere: Store under an inert atmosphere.[2][5]

Incompatibilities: Keep away from strong oxidizing agents.

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Measures[1]

Exposure Route First Aid Procedure

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with plenty of water. Consult a

physician.

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]
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Specific Hazards: May emit toxic fumes under fire conditions, including carbon oxides,

nitrogen oxides, and hydrogen chloride gas.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment (see Table 3). Avoid

dust formation and breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate

personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleaning: Sweep up and shovel. Keep in suitable, closed containers for

disposal. Avoid creating dust. After collection, decontaminate the area with a suitable

cleaning agent.

Experimental Protocols and Biological Context
Synthesis
Detailed, step-by-step experimental protocols for the synthesis of (S)-chroman-4-amine are

not widely available in peer-reviewed literature. However, the synthesis of chiral amines and

chroman derivatives is a well-established field in organic chemistry. General approaches often

involve the asymmetric reduction of a corresponding chroman-4-one oxime or the reductive

amination of chroman-4-one. One reported method for a related compound involves a highly

enantioselective CBS reduction of a substituted chroman-4-one to the corresponding (S)-

chroman-4-ol, followed by azide inversion and reduction to yield the (R)-chroman-4-amine.[6] A

similar strategy could likely be adapted for the synthesis of the (S)-enantiomer.

The following diagram illustrates a generalized workflow for handling (S)-chroman-4-amine in

a research setting.
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General Handling Workflow for (S)-Chroman-4-amine
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General laboratory workflow for handling (S)-chroman-4-amine.
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Biological Activity and Signaling Pathways
Specific signaling pathways and biological targets for (S)-chroman-4-amine have not been

extensively characterized in publicly available literature. However, the broader class of

chroman and chroman-4-one derivatives has been investigated for a wide range of biological

activities, including anticancer, antimicrobial, and anti-inflammatory properties. For instance, N-

propargylated derivatives of chroman-4-amine have been explored as potential inhibitors of

monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. This suggests

that the chroman-amine scaffold can be a valuable starting point for designing enzyme

inhibitors.

The following diagram illustrates a hypothetical mechanism of action based on the potential for

derivatives of (S)-chroman-4-amine to act as enzyme inhibitors.

Hypothetical Enzyme Inhibition by a Derivative

Molecular Interaction

Cellular Consequence

(S)-Chroman-4-amine
Derivative

Binding to
Active Site

Target Enzyme
(e.g., MAO-B)

Product

Normal
Function

Enzyme Inhibition

Blocks

Downstream
Cellular Effects

Substrate

Normal
Function
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Hypothetical mechanism of enzyme inhibition.

Toxicological Information
As previously stated, specific quantitative toxicological data for (S)-chroman-4-amine is

limited. The GHS classification of the hydrochloride salt indicates acute oral toxicity (Category

4).[1] The toxicological properties have not been thoroughly investigated.[1] No components of

this product at levels greater than or equal to 0.1% are identified as probable, possible, or

confirmed human carcinogens by IARC, ACGIH, or NTP.[1]

Disposal Considerations
Dispose of this material and its container as hazardous waste. Contact a licensed professional

waste disposal service to dispose of this material.[1] Contaminated packaging should be

disposed of as unused product. Follow all federal, state, and local environmental regulations.

Conclusion
(S)-Chroman-4-amine is a valuable chiral building block for drug discovery and medicinal

chemistry. While comprehensive safety and biological data are still emerging, the available

information for its hydrochloride salt underscores the need for careful handling in a controlled

laboratory environment with appropriate personal protective equipment. Researchers should

adhere to the safety precautions outlined in this guide to minimize risks and ensure safe and

effective use. As with any research chemical, it is imperative to consult the most up-to-date

Safety Data Sheet before use and to conduct a thorough risk assessment for any new

experimental procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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